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Compound of Interest

Compound Name: Veratric Acid-d6

Cat. No.: B590499

Veratric Acid-d6: A Technical Guide for
Researchers

For researchers, scientists, and drug development professionals, this guide provides an in-
depth overview of Veratric Acid-d6, a deuterated analog of Veratric Acid. This document
covers supplier and purchasing information, experimental applications with detailed protocols,
and relevant biological pathways.

Introduction to Veratric Acid-d6

Veratric Acid-d6 is the deuterated form of Veratric Acid (3,4-dimethoxybenzoic acid), a
naturally occurring phenolic compound found in various plants and fruits. Due to the
substitution of six hydrogen atoms with deuterium in the two methoxy groups, Veratric Acid-d6
serves as an excellent internal standard for mass spectrometry-based quantitative analysis of
Veratric Acid in biological matrices. Its near-identical chemical properties to the parent
compound, coupled with a distinct mass difference, allow for precise and accurate
quantification in pharmacokinetic and metabolic studies.

Supplier and Purchasing Information

A variety of chemical suppliers offer Veratric Acid-d6. The following table summarizes key
purchasing information from several vendors to aid in the selection process. Please note that
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pricing is subject to change and may not be publicly available; therefore, direct inquiry with the

suppliers is recommended.

Available
. Catalog . . CAS Molecular Molecular
Supplier Purity Quantitie .
Number Number Formula Weight
S
1mg, 5
mg, 10 mg,
CS-O- =290% 1162658-
Clearsynth 25 mg, 50 CoHaDeOa 188.21
07059 (HPLC) 12-9
mg, 100
mg
BOC BLP- 1162658-
) >90% 10 mg CoHaDeOa 188.21
Sciences 007594 12-9
ARTIS In-stock
>95% 1162658-
STANDAR Al0265 (contact for CoHaDeO4a 188.21
(HPLC) . 12-9
DS details)
Simson In-stock
Not 1162658-
Pharma M170010 » (contact for CoHaDeOa 188.21
o specified ] 12-9
Limited details)
o Not High Contact for  1162658- Not Not
Clinivex " : . " i
specified quality details 12-9 specified specified
Pharmaffili PA STI ) ) Contact for  1162658-
High purity ) CoHaDeOa 188.21
ates 086870 details 12-9
Santa Cruz
Not Not Contact for  1162658-
Biotechnol - B ] CoHaDeOa 188.21
specified specified details 12-9
0gy
MedChem HY- Not 1162658-
N 1 mg, 5 mg CoHaD6O4 188.21
Express N2007S specified 12-9
Sigma- AABH9B41 Contact for  1162658-
98% CoH4D6O4 188.21
Aldrich 0A64 details 12-9
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Experimental Protocols

Veratric Acid-d6 is primarily utilized as an internal standard in liquid chromatography-mass
spectrometry (LC-MS) methods for the quantification of Veratric Acid. Below is a detailed
experimental protocol adapted from validated methods for the analysis of Veratric Acid in
biological samples, such as rat plasma.[1]

LC-MS/MS Method for Quantification of Veratric Acid
using Veratric Acid-d6 as an Internal Standard

This protocol outlines a simple and sensitive UHPLC-MS/MS method for the simultaneous
determination of Veratraldehyde and its metabolite Veratric Acid in rat plasma, using an internal
standard.[1] For the specific quantification of Veratric Acid, Veratric Acid-d6 would be the ideal
internal standard.

3.1.1. Materials and Reagents

Veratric Acid standard

Veratric Acid-d6 (Internal Standard, IS)

Acetonitrile (ACN), LC-MS grade

Formic acid, LC-MS grade

Ultrapure water

Rat plasma (or other biological matrix)

3.1.2. Stock and Working Solutions

Veratric Acid Stock Solution (1 mg/mL): Accurately weigh and dissolve Veratric Acid in a
suitable solvent (e.g., methanol or DMSO).

Veratric Acid-d6 Stock Solution (1 mg/mL): Accurately weigh and dissolve Veratric Acid-d6
in the same solvent as the analyte.
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» Working Solutions: Prepare serial dilutions of the Veratric Acid stock solution in the
appropriate solvent to create calibration standards. Prepare a working solution of Veratric
Acid-d6 at a fixed concentration.

3.1.3. Sample Preparation (Protein Precipitation)

e To 50 pL of plasma sample, add 10 pL of the Veratric Acid-d6 internal standard working
solution.

e Add 150 pL of acetonitrile containing 0.2% formic acid to precipitate proteins.
» Vortex the mixture for 1 minute.
e Centrifuge at 13,000 rpm for 10 minutes at 4°C.
o Transfer the supernatant to a clean tube and inject a portion into the LC-MS/MS system.
3.1.4. LC-MS/MS Conditions
e LC System: AUHPLC system.
e Column: A reversed-phase C18 column (e.g., YMC-Triart C18, 50 mm x 2.0 mm, 1.9 um).[1]
» Mobile Phase:
o A:0.2% formic acid in water
o B: 0.2% formic acid in acetonitrile

o Gradient: A suitable gradient to achieve separation of Veratric Acid and any other
compounds of interest.

e Flow Rate: 0.3 mL/min.
e Column Temperature: 30°C.
« Injection Volume: 2-5 pL.

e Mass Spectrometer: A triple quadrupole mass spectrometer.
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« lonization Mode: Electrospray lonization (ESI), Positive.
 MRM Transitions:
o Veratric Acid: m/z 183.07 - 139.00[1]

o Veratric Acid-d6: The precursor ion will be approximately m/z 189. The product ion should
be determined by direct infusion of the standard, but a likely transition would be to the
same product ion as the unlabeled compound, m/z 139.00.

3.1.5. Method Validation Parameters

A comprehensive validation of the method should be performed according to regulatory
guidelines, including:

Linearity: A linear range should be established with a correlation coefficient (r2) = 0.99.[1]

e Precision and Accuracy: Intra- and inter-day precision and accuracy should be within £15%.

[1]

e Lower Limit of Quantification (LLOQ): The LLOQ should be determined based on signal-to-
noise ratio and acceptable precision and accuracy.[1]

o Matrix Effect: The effect of the biological matrix on ionization should be assessed.

 Stability: The stability of the analyte and internal standard in the biological matrix under
various storage and processing conditions should be evaluated.

Biological Pathways and Mechanisms
Metabolism of Veratric Acid

The metabolism of Veratric Acid primarily involves O-demethylation. Studies have shown that
the demethylation occurs regioselectively at the para-position methoxy group, yielding vanillic
acid (4-hydroxy-3-methoxybenzoic acid).[2] There is no evidence of the formation of isovanillic
acid (3-hydroxy-4-methoxybenzoic acid), indicating the specificity of the enzymatic process.[2]
Further metabolism can involve conjugation with amino acids, such as ornithine in avian
models.[2]
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O-demethylation
Veratric Acid ara-position Vanillic Acid Conjugation Amino Acid Conjugates
(3,4-dimethoxybenzoic acid) (4-hydroxy-3-methoxybenzoic acid) (e.g., Ornithuric Acid derivative)
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Metabolic pathway of Veratric Acid.

Nrf2 Signaling Pathway Activation

Veratric Acid has been shown to possess antioxidant and anti-inflammatory properties, partly
through the activation of the Nuclear factor erythroid 2-related factor 2 (Nrf2) signaling pathway.
[3] Nrf2 is a key transcription factor that regulates the expression of a wide array of antioxidant

and detoxification genes.

Upon cellular stress, such as exposure to reactive oxygen species (ROS), Nrf2 translocates to
the nucleus and binds to the Antioxidant Response Element (ARE) in the promoter region of its
target genes. This leads to the upregulation of protective enzymes like heme oxygenase-1
(HO-1) and NAD(P)H quinone dehydrogenase 1 (NQO1). Veratric acid has been demonstrated
to activate this pathway, thereby protecting cells from oxidative damage.[3]
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Activation of the Nrf2 signaling pathway by Veratric Acid.
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Conclusion

Veratric Acid-d6 is an indispensable tool for researchers engaged in the quantitative analysis
of Veratric Acid. Its use as an internal standard in LC-MS/MS methodologies ensures high
accuracy and precision, which is critical for pharmacokinetic and metabolic studies.
Furthermore, understanding the metabolic fate and the molecular mechanisms of action of
Veratric Acid, such as the activation of the Nrf2 pathway, provides a broader context for its
biological significance. This guide offers a comprehensive resource to facilitate the
procurement and application of Veratric Acid-d6 in a research setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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